N-Carboxybenzyl-L-allothreonine Methyl Ester
N-Carboxybenzyl-L-allothreonine Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
98777-34-5
VCID:
VC0052360
InChI:
InChI=1S/C13H17NO5/c1-9(15)11(12(16)18-2)14-13(17)19-8-10-6-4-3-5-7-10/h3-7,9,11,15H,8H2,1-2H3,(H,14,17)/t9-,11-/m0/s1
SMILES:
CC(C(C(=O)OC)NC(=O)OCC1=CC=CC=C1)O
Molecular Formula:
C13H17NO5
Molecular Weight:
267.28 g/mol
N-Carboxybenzyl-L-allothreonine Methyl Ester
CAS No.: 98777-34-5
Reference Standards
VCID: VC0052360
Molecular Formula: C13H17NO5
Molecular Weight: 267.28 g/mol
| CAS No. | 98777-34-5 |
|---|---|
| Product Name | N-Carboxybenzyl-L-allothreonine Methyl Ester |
| Molecular Formula | C13H17NO5 |
| Molecular Weight | 267.28 g/mol |
| IUPAC Name | methyl (2S,3S)-3-hydroxy-2-(phenylmethoxycarbonylamino)butanoate |
| Standard InChI | InChI=1S/C13H17NO5/c1-9(15)11(12(16)18-2)14-13(17)19-8-10-6-4-3-5-7-10/h3-7,9,11,15H,8H2,1-2H3,(H,14,17)/t9-,11-/m0/s1 |
| Standard InChIKey | OPZWAOJFQFYYIX-ONGXEEELSA-N |
| Isomeric SMILES | C[C@@H]([C@@H](C(=O)OC)NC(=O)OCC1=CC=CC=C1)O |
| SMILES | CC(C(C(=O)OC)NC(=O)OCC1=CC=CC=C1)O |
| Canonical SMILES | CC(C(C(=O)OC)NC(=O)OCC1=CC=CC=C1)O |
| Synonyms | N-[(Phenylmethoxy)carbonyl]-L-allothreonine Methyl Ester; (2S,3S)-Methyl 2-(((Benzyloxy)carbonyl)amino)-3-hydroxybutanoate |
| PubChem Compound | 6992267 |
| Last Modified | Nov 12 2021 |
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